Cas no 149432-44-0 (2(3H)-Thiazolethione,5-(1-methylethyl)-)

2(3H)-Thiazolethione,5-(1-methylethyl)- Properties

Names and Identifiers

• 2(3H)-Thiazolethione,5-(1-methylethyl)-
• 2(3H)-Thiazolethione,5-(1-methylethyl)-(9CI)
• 2(3H)-Thiazolethione, 5-(1-methylethyl)-

• InChIKey： DZEXDJPDIOHNDQ-UHFFFAOYSA-N
• Inchi： 1S/C6H9NS2/c1-4(2)5-3-7-6(8)9-5/h3-4H,1-2H3,(H,7,8)
• SMILES： S1C(C(C)C)=CNC1=S

Computed Properties

• Exact Mass: 159.018
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 159.018
• Heavy Atom Count: 9
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 69.4A^2

Experimental Properties

• Boiling Point: 229.5±23.0 °C(Predicted)
• Melting Point: 111-112 °C
• pka: 8.53±0.40(Predicted)
• Density: 1.22±0.1 g/cm3(Predicted)